Cas no 15109-37-2 (1H-Indole-3-acetonitrile,4,7-dimethoxy-)
15109-37-2 structure
Product Name:1H-Indole-3-acetonitrile,4,7-dimethoxy-
CAS No:15109-37-2
MF:C12H12N2O2
MW:216.235882759094
CID:98833
PubChem ID:29929398
Update Time:2025-04-18
1H-Indole-3-acetonitrile,4,7-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-acetonitrile,4,7-dimethoxy-
- (4,7-DIMETHOXY-1H-INDOL-3-YL)- ACETONITRILE
- 2-(4,7-dimethoxy-1H-indol-3-yl)acetonitrile
- 1H-Indole-3-acetonitrile,4,7-dimethoxy
- 15109-37-2
- (4,7-DIMETHOXY-1H-INDOL-3-YL)-ACETONITRILE
- AKOS015965962
- (4,7-dimethoxy-1h-indol-3-yl)acetonitrile
- DTXSID50652270
-
- Inchi： 1S/C12H12N2O2/c1-15-9-3-4-10(16-2)12-11(9)8(5-6-13)7-14-12/h3-4,7,14H,5H2,1-2H3
- InChI Key： FNWXIEDNCPOANK-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(C2=C1C(CC#N)=CN2)OC
Computed Properties
- Exact Mass: 216.09000
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 58Ų
Experimental Properties
- Density: 1.228
- Boiling Point: 448.5°C at 760 mmHg
- Flash Point: 225.1°C
- Refractive Index: 1.613
- PSA: 58.04000
- LogP: 2.25118
1H-Indole-3-acetonitrile,4,7-dimethoxy- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole-3-acetonitrile,4,7-dimethoxy- Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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